Cas no 1178117-92-4 (2-(4-fluoro-1-methyl-1H-1,3-benzodiazol-2-yl)ethan-1-amine)

• Product Name: 2-(4-fluoro-1-methyl-1H-1,3-benzodiazol-2-yl)ethan-1-amine
• CAS No: 1178117-92-4
• MF: C₁₀H₁₂FN₃
• MW: 193.220785140991
• CID: 5176935
• PubChem ID: 50988368
• Update Time: 2025-05-24

2-(4-fluoro-1-methyl-1H-1,3-benzodiazol-2-yl)ethan-1-amine Chemical and Physical Properties

Names and Identifiers

• 2-(4-fluoro-1-methyl-1H-1,3-benzodiazol-2-yl)ethan-1-amine
• 2-(4-Fluoro-1-methylbenzimidazol-2-yl)ethanamine
• 2-(4-Fluoro-1-methyl-1H-benzoimidazol-2-yl)-ethylamine

• Inchi： 1S/C10H12FN3/c1-14-8-4-2-3-7(11)10(8)13-9(14)5-6-12/h2-4H,5-6,12H2,1H3
• InChI Key： CGPYMQNARPEMFO-UHFFFAOYSA-N
• SMILES： FC1=CC=CC2=C1N=C(CCN)N2C

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 200
• XLogP3: 0.9
• Topological Polar Surface Area: 43.8

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzimidazoles Benzimidazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzimidazoles

Additional information on 2-(4-fluoro-1-methyl-1H-1,3-benzodiazol-2-yl)ethan-1-amine

2-(4-fluoro-1-methyl-1H-1,3-benzodiazol-2-yl)ethan-1-amine

2-(4-fluoro-1-methyl-1H-1,3-benzodiazol-2-yl)ethan-1-amine is a highly specialized organic compound with the CAS registry number 1178117-92-4. This compound belongs to the class of benzodiazoles, which are aromatic heterocyclic compounds with significant applications in various fields of chemistry and pharmacology. The structure of this compound is characterized by a benzodiazole ring substituted with a fluorine atom and a methyl group, along with an ethanamine moiety attached at the 2-position of the benzodiazole ring.

The synthesis of 2-(4-fluoro-1-methyl-1H-1,3-benzodiazol-2-yl)ethan-1-amines involves a series of intricate chemical reactions, including nucleophilic substitutions, condensations, and reductions. Recent advancements in synthetic methodologies have enabled the efficient production of this compound with high purity and yield. Researchers have explored various catalysts and reaction conditions to optimize the synthesis process, making it more environmentally friendly and cost-effective.

One of the most promising applications of 2-(4-fluoro-1-methyl-1H-benzodiazolyl)ethanamines lies in the field of medicinal chemistry. This compound has been identified as a potential lead molecule for drug development due to its unique pharmacological properties. Studies have shown that it exhibits significant antioxidant activity, which makes it a candidate for treating oxidative stress-related diseases such as neurodegenerative disorders and cardiovascular diseases.

In addition to its antioxidant properties, 2-(4-fluoro-benzodiazolyl)ethanamines have also demonstrated remarkable anti-inflammatory effects. Preclinical studies suggest that this compound can inhibit key inflammatory pathways, making it a potential therapeutic agent for conditions like arthritis and inflammatory bowel disease. The incorporation of the fluorine atom in the benzodiazole ring enhances its bioavailability and stability, further supporting its suitability for pharmaceutical applications.

The structural versatility of benzodiazoles allows for extensive modifications to tailor their properties for specific applications. For instance, substituting the fluorine atom with other halogens or electron-withdrawing groups can significantly alter the electronic characteristics of the molecule. Recent research has focused on exploring these modifications to enhance the compound's selectivity and efficacy in biological systems.

Another area where benzodiazole derivatives have shown promise is in materials science. The aromaticity and conjugation within the benzodiazole ring make these compounds ideal candidates for use in organic electronics. Specifically, 2-(4-fluoro-benzodiazolyl)ethanamines have been investigated as components in organic light-emitting diodes (OLEDs) due to their excellent electroluminescent properties. Their ability to emit light at specific wavelengths makes them valuable for display technologies.

The study of benzodiazole-based compounds has also extended into catalysis. Researchers have discovered that certain derivatives can act as efficient catalysts in various organic reactions, such as cross-couplings and oxidations. The presence of the methyl group in this compound enhances its catalytic activity by stabilizing transition states through steric effects.

From an environmental perspective, understanding the fate and behavior of benzodiazole derivatives in natural systems is crucial. Recent studies have evaluated their biodegradability and toxicity to aquatic organisms. Results indicate that these compounds exhibit low toxicity at environmentally relevant concentrations, suggesting their potential for safe use in industrial and agricultural applications.

In conclusion, 2-(4-fluoro-benzodiazolyl)ethanamines (CAS No 1178117924) is a multifaceted compound with diverse applications across chemistry, pharmacology, materials science, and catalysis. Its unique structure endows it with exceptional properties that continue to drive innovative research and development efforts. As scientific understanding advances, this compound holds immense potential for contributing to breakthroughs in various fields.